Cas no 2172390-75-7 (1-(3-methylbut-2-en-1-yl)piperidine-4-thiol)

• Product Name: 1-(3-methylbut-2-en-1-yl)piperidine-4-thiol
• CAS No: 2172390-75-7
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 5998814
• PubChem ID: 165484420
• Update Time: 2025-10-24

1-(3-methylbut-2-en-1-yl)piperidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbut-2-en-1-yl)piperidine-4-thiol
• EN300-1288505
• 2172390-75-7

• Inchi： 1S/C10H19NS/c1-9(2)3-6-11-7-4-10(12)5-8-11/h3,10,12H,4-8H2,1-2H3
• InChI Key： JHFIJRNWAWEHPJ-UHFFFAOYSA-N
• SMILES： SC1CCN(C/C=C(\C)/C)CC1

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.2Ų

Additional information on 1-(3-methylbut-2-en-1-yl)piperidine-4-thiol

1-(3-Methylbut-2-en-1-yl)piperidine-4-thiol: A Comprehensive Overview

1-(3-Methylbut-2-en-1-yl)piperidine-4-thiol, also known by its CAS number 2172390-75-7, is a sulfur-containing organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound is characterized by its piperidine ring, which is a six-membered cyclic amine, and a thiol (-SH) group attached at the 4th position. The substituent on the piperidine ring is a 3-methylbut-2-en-1-yl group, which introduces an additional level of complexity to the molecule's structure. This combination of functional groups and structural features makes it a subject of interest for researchers exploring its potential applications in medicinal chemistry, materials science, and catalysis.

The synthesis of 1-(3-Methylbut-2-en-1-yl)piperidine-4-thiol involves a multi-step process that typically begins with the preparation of the piperidine ring. This is often achieved through ring-closing reactions or by modifying existing piperidine derivatives. The introduction of the thiol group at the 4th position requires careful control over the reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most promising areas of research for this compound is its application in drug design. The thiol group in 1-(3-Methylbut-2-en-1-yl)piperidine-4-thiol is known to participate in hydrogen bonding and metal coordination, which are critical interactions in pharmacology. Studies have shown that this compound exhibits potential as a ligand for metalloenzymes and could serve as a lead compound for developing new therapeutic agents. Its ability to act as a chelating agent makes it particularly valuable in targeting metalloproteins involved in diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, 1-(3-Methylbut-2-en-1-yli)piperidine-based compounds have shown promise in materials science. The sulfur atom's lone pairs make it an excellent candidate for forming covalent bonds with metals, leading to the development of novel materials with unique electronic properties. Recent research has explored its use in creating metal-sulfur bonds for applications in battery technology and catalytic systems. These studies highlight the versatility of this compound across different scientific disciplines.

The structural uniqueness of CAS 2172390-based compounds also contributes to their stability and reactivity. The presence of both aromatic and aliphatic regions within the molecule allows for diverse interactions, making it suitable for various chemical transformations. For instance, the thiol group can undergo oxidation to form disulfides or react with electrophiles to form thioethers, expanding its functional utility.

From an environmental perspective, understanding the degradation pathways of 1-(3-Methylbut-en-yl)piperidine-thiol) is crucial for assessing its ecological impact. Recent studies have focused on biodegradation mechanisms under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down such compounds. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-(3-Methylbut-en-yl)piperidine-thiol) represents a versatile compound with applications spanning multiple scientific domains. Its unique structure, functional groups, and reactivity make it a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.